Cas no 8069-87-2 (Bicillin Fortified)

• Product name: Bicillin Fortified
• CAS No: 8069-87-2
• MF: ₃[C₁₆H₁₈N₂O₄S]^.C₁₆H₂₀N₂^.C₁₃H₂₀N₂O₂
• MW: 1479.82386
• CID: 724863
• PubChem ID: 11979819

Bicillin Fortified Chemical and Physical Properties

Names and Identifiers

• Bicillin Fortified
• bicillin C-R
• BICILLIN C-R 900/300
• 8069-87-2
• DTXSID00230507
• Penicillin G benzathine and penicillin G procaine
• Combi-Pen-48
• Penicillin G Benzathine / Penicillin G Procaine
• Duopen

• Inchi： InChI=1S/3C16H18N2O4S.C16H20N2.C13H20N2O2/c3*1-16(2)12(15(21)22)18-13(20)11(14(18)23-16)17-10(19)8-9-6-4-3-5-7-9;1-3-7-15(8-4-1)13-17-11-12-18-14-16-9-5-2-6-10-16;1-3-15(4-2)9-10-17-13(16)11-5-7-12(14)8-6-11/h3*3-7,11-12,14H,8H2,1-2H3,(H,17,19)(H,21,22);1-10,17-18H,11-14H2;5-8H,3-4,9-10,14H2,1-2H3/t3*11-,12+,14-;;/m111../s1
• InChI Key： LZVVYYJRTRDVNF-JFGBDZIUSA-N
• SMILES： CCN(CC)CCOC(=O)C1=CC=C(C=C1)N.CC1(C(N2C(S1)C(C2=O)NC(=O)CC3=CC=CC=C3)C(=O)O)C.CC1(C(N2C(S1)C(C2=O)NC(=O)CC3=CC=CC=C3)C(=O)O)C.CC1(C(N2C(S1)C(C2=O)NC(=O)CC3=CC=CC=C3)C(=O)O)C.C1=CC=C(C=C1)CNCCNCC2=CC=CC=C2

Computed Properties

• Exact Mass: 1478.61131
• Monoisotopic Mass: 1478.61131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 104
• Rotatable Bond Count: 26
• Complexity: 923
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 416
• XLogP3: nothing
• Surface Charge: 0
• Tautomer Count: 60

Experimental Properties

• Boiling Point: 663.3°C at 760 mmHg
• Flash Point: 355°C